Cas no 827328-12-1 (N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride)

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride is a synthetic organic compound featuring a benzylamine core substituted with an ethyl group at the para position and a methoxyethyl side chain, protonated as a hydrochloride salt. This structure imparts solubility in polar solvents and enhances stability, making it suitable for pharmaceutical and chemical research applications. The ethyl and methoxyethyl moieties contribute to its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or receptor-based pathways. The hydrochloride form ensures improved handling and storage characteristics. Its well-defined chemical properties support reproducibility in experimental settings, making it a reliable choice for specialized synthetic workflows.
N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride structure
827328-12-1 structure
Product Name:N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride
CAS No:827328-12-1
MF:C12H19NO
MW:193.285363435745
CID:1086824
PubChem ID:4030630
Update Time:2025-05-20

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(4-Ethylbenzyl)-2-methoxyethanamine
    • N-[(4-ethylphenyl)methyl]-2-methoxyethanamine
    • CHEMBRDG-BB 9071219
    • 827328-12-1
    • [(4-ethylphenyl)methyl](2-methoxyethyl)amine
    • EN300-32443
    • STK128999
    • CS-0246399
    • SCHEMBL8252520
    • DTXSID70398643
    • (4-ETHYLBENZYL)(2-METHOXYETHYL)AMINE
    • AKOS000228257
    • N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride
    • MDL: MFCD07409064
    • Inchi: 1S/C12H19NO/c1-3-11-4-6-12(7-5-11)10-13-8-9-14-2/h4-7,13H,3,8-10H2,1-2H3
    • InChI Key: SGJFUYWQUDFJDW-UHFFFAOYSA-N
    • SMILES: O(C)CCNCC1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 193.14700
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 269.7±20.0 °C at 760 mmHg
  • Flash Point: 112.0±11.2 °C
  • PSA: 21.26000
  • LogP: 2.37590
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride Security Information

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E927870-100mg
N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride
827328-12-1
100mg
$ 50.00 2022-06-02
TRC
E927870-500mg
N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride
827328-12-1
500mg
$ 115.00 2022-06-02
TRC
E927870-1g
N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride
827328-12-1
1g
$ 160.00 2022-06-02
Enamine
EN300-32443-0.05g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
0.05g
$19.0 2025-03-18
Enamine
EN300-32443-0.1g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
0.1g
$21.0 2025-03-18
Enamine
EN300-32443-0.25g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
0.25g
$30.0 2025-03-18
Enamine
EN300-32443-0.5g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
0.5g
$48.0 2025-03-18
Enamine
EN300-32443-1.0g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
1.0g
$62.0 2025-03-18
Enamine
EN300-32443-2.5g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
2.5g
$124.0 2025-03-18
Enamine
EN300-32443-5.0g
[(4-ethylphenyl)methyl](2-methoxyethyl)amine
827328-12-1 93.0%
5.0g
$188.0 2025-03-18

Additional information on N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride

Introduction to N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride (CAS No. 827328-12-1)

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride, identified by its CAS number 827328-12-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride consists of an aromatic benzyl group substituted with an ethyl moiety, attached to a chiral amine backbone with a methoxyethyl side chain. This configuration imparts distinct electronic and steric properties that can be exploited in the design of novel therapeutic agents. The presence of both basic and hydrophilic functional groups makes this compound a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules that target various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating conditions such as neurological disorders and inflammatory diseases.

The hydrochloride salt form of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride offers several advantages in terms of handling and formulation. Its enhanced solubility in aqueous solutions facilitates its use in pharmaceutical formulations, including oral and injectable preparations. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains viable during storage and transportation, which is crucial for maintaining its efficacy in clinical settings.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride. Molecular modeling techniques have been employed to predict the binding affinity and interactions of this compound with biological targets. These studies have provided valuable insights into its potential pharmacological activity and have guided the design of more refined derivatives with enhanced therapeutic properties.

The synthesis of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, reducing the environmental impact and cost associated with production. Such advancements are crucial for ensuring the sustainable development of pharmaceutical compounds.

In conclusion, N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride(CAS No. 827328-12-1) is a compound of significant interest in pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing new therapeutic agents. The ongoing research into this compound highlights its importance in addressing various medical challenges and underscores the need for continued innovation in drug discovery.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited